Cas no 72401-53-7 (Tannic acid)

Tannic acid, a naturally occurring polyphenol, is widely utilized in industrial and laboratory applications due to its astringent and protein-binding properties. It is commonly employed as a mordant in dyeing, a clarifying agent in beverages, and a coagulant in water treatment. Its ability to form complexes with metals and proteins makes it valuable in leather tanning, pharmaceuticals, and adhesives. Tannic acid also exhibits antioxidant and antimicrobial characteristics, broadening its use in food preservation and biomedical research. Available in powder or granular form, it is soluble in water and alcohol, ensuring versatility in formulation. High purity grades are preferred for precision applications in analytical chemistry and material science.
Tannic acid structure
Tannic acid structure
Product Name:Tannic acid
CAS No:72401-53-7
MF:C76H52O46
MW:1701.19850635529
CID:568113
PubChem ID:16129878
Update Time:2025-06-08

Tannic acid Chemical and Physical Properties

Names and Identifiers

    • D-Glucopyranose,1,2,3,4,6-pentakis[3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoate]
    • CHEBI:75211
    • TANNIC ACID
    • Tannic acid, α
    • D-glucose pentakis[3,4-dihydroxy-5-[(trihydroxy-3,4,5-benzoyl)oxy]benzoate]
    • BDBM92479
    • NSC-656273
    • Tannic acid (JP17/USP)
    • NCGC00187589-01
    • NSC656273
    • D01959
    • Tannic Acid, A
    • Glycerite
    • NSC5031
    • SCHEMBL743760
    • NS00014144
    • D-Glucopyranose,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoate]
    • NCGC00187589-02
    • AKOS015896274
    • Tannic acid (TN)
    • Gallotannin
    • FT-0653900
    • NSC-5031
    • Tannic acid
    • Inchi： InChI=1S/C76H52O46/c77-32-1-22(2-33(78)53(32)92)67(103)113-47-16-27(11-42(87)58(47)97)66(102)112-21-52-63(119-72(108)28-12-43(88)59(98)48(17-28)114-68(104)23-3-34(79)54(93)35(80)4-23)64(120-73(109)29-13-44(89)60(99)49(18-29)115-69(105)24-5-36(81)55(94)37(82)6-24)65(121-74(110)30-14-45(90)61(100)50(19-30)116-70(106)25-7-38(83)56(95)39(84)8-25)76(118-52)122-75(111)31-15-46(91)62(101)51(20-31)117-71(107)26-9-40(85)57(96)41(86)10-26/h1-20,52,63-65,76-101H,21H2
    • InChI Key： LRBQNJMCXXYXIU-UHFFFAOYSA-N
    • SMILES： C1=C(C=C(C(=C1O)O)O)C(=O)OC2=CC(=CC(=C2O)O)C(=O)OCC3C(C(C(C(O3)OC(=O)C4=CC(=C(C(=C4)OC(=O)C5=CC(=C(C(=C5)O)O)O)O)O)OC(=O)C6=CC(=C(C(=C6)OC(=O)C7=CC(=C(C(=C7)O)O)O)O)O)OC(=O)C8=CC(=C(C(=C8)OC(=O)C9=CC(=C(C(=C9)O)O)O)O)O)OC(=O)C1=CC(=C(C(=C1)OC(=O)C1=CC(=C(C(=C1)O)O)O)O)O

Computed Properties

  • Exact Mass: 1700.17000
  • Monoisotopic Mass: 1700.1729741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 25
  • Hydrogen Bond Acceptor Count: 46
  • Heavy Atom Count: 122
  • Rotatable Bond Count: 31
  • Complexity: 3570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 778Ų

Experimental Properties

  • Density: 2.12
  • Melting Point: 200 °C
  • Flash Point: 390 °F OC.
  • Refractive Index: 1.927
  • PSA: 777.98000
  • LogP: 4.83810

Tannic acid Customs Data

  • HS CODE：3201909000
  • Customs Data：

    China Customs Code:

    3201909000

Tannic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00FERK-50mg
D-glucose pentakis[3,4-dihydroxy-5-[(trihydroxy-3,4,5-benzoyl)oxy]benzoate]
 72401-53-7 90%
50mg
 $3467.00 2023-12-16

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